1-bromo-3-methylidenecyclobutane
Overview
Description
1-Bromo-3-methylidenecyclobutane (1-BMCB) is an organic compound that is widely used in chemical synthesis and laboratory experiments. It is a four-membered cyclic organic compound with a bromine atom in the center of the ring. It is a colorless liquid at room temperature and has a boiling point of 155°C and a melting point of -85°C. It is soluble in most organic solvents, such as acetone, ethyl acetate and toluene. 1-BMCB is a useful reagent in organic synthesis and is used in the preparation of a variety of compounds, such as cyclopropanes, cyclobutanes, cyclopentanes, and cyclohexanes.
Mechanism of Action
1-bromo-3-methylidenecyclobutane is an organic compound that acts as a reagent in organic synthesis. It is a reactive species that can be used to form new compounds by reacting with other organic compounds. The reaction mechanism of 1-bromo-3-methylidenecyclobutane is dependent on the reactants and the reaction conditions. Generally, the reaction involves the formation of a bromonium ion, which is then attacked by a nucleophile, such as an alcohol or an amine, to form a new compound.
Biochemical and Physiological Effects
1-bromo-3-methylidenecyclobutane is not known to have any adverse biochemical or physiological effects. It is not known to interact with any biological molecules, such as enzymes or hormones. Additionally, it is not known to be toxic or to cause any adverse health effects.
Advantages and Limitations for Lab Experiments
1-bromo-3-methylidenecyclobutane has several advantages for use in laboratory experiments. It is a relatively stable compound and is soluble in most organic solvents. Additionally, it is relatively non-toxic and is not known to have any adverse health effects. However, it is not very reactive and is not suitable for use in reactions that require high temperatures or pressures.
Future Directions
1-bromo-3-methylidenecyclobutane has several potential applications in the future. It could be used in the synthesis of novel compounds, such as cyclopropanes, cyclobutanes, cyclopentanes, and cyclohexanes. Additionally, it could be used in the synthesis of polymers and as a catalyst in organic reactions. It could also be used in the study of reaction mechanisms and in the study of organic reaction kinetics. Finally, it could be used in the synthesis of heterocyclic compounds and in the synthesis of polymers with specific properties.
Synthesis Methods
1-bromo-3-methylidenecyclobutane can be synthesized in several different ways. One common method is the Grignard reaction. In this method, a Grignard reagent is reacted with a halogenated alkane, such as 1-bromo-3-methylcylohexane, to form 1-bromo-3-methylidenecyclobutane. Another method is the Wittig reaction, in which an aldehyde is reacted with a phosphonium salt to form the cyclobutane ring. The most common method is the dehydrohalogenation reaction, in which 1-bromo-3-methylcylohexane is treated with a base, such as potassium hydroxide, to yield 1-bromo-3-methylidenecyclobutane.
Scientific Research Applications
1-bromo-3-methylidenecyclobutane has been used in a variety of scientific research applications. It has been used in the synthesis of novel compounds, such as cyclopropanes, cyclobutanes, cyclopentanes, and cyclohexanes. It has also been used in the synthesis of polymers and as a catalyst in organic reactions. It has been used in the synthesis of heterocyclic compounds and in the synthesis of polymers with specific properties. Additionally, it has been used in the study of reaction mechanisms and in the study of organic reaction kinetics.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-bromo-3-methylidenecyclobutane can be achieved through a three-step process involving the preparation of cyclobutene, bromination of cyclobutene, and elimination of hydrogen bromide to form the desired product.", "Starting Materials": [ "1,3-butadiene", "Bromine", "Sodium hydroxide", "Methanol", "Sulfuric acid" ], "Reaction": [ "Step 1: Preparation of cyclobutene", "1. Mix 1,3-butadiene with methanol and sulfuric acid in a round-bottom flask.", "2. Heat the mixture to 60-70°C and stir for 2-3 hours.", "3. Allow the mixture to cool and extract the cyclobutene layer with diethyl ether.", "4. Dry the organic layer with anhydrous sodium sulfate and filter the solution.", "5. Distill the solution to obtain pure cyclobutene.", "Step 2: Bromination of cyclobutene", "1. Dissolve cyclobutene in anhydrous methanol.", "2. Add bromine dropwise to the solution with stirring until the solution turns yellow.", "3. Allow the mixture to stir for 2-3 hours at room temperature.", "4. Quench the reaction by adding sodium hydroxide solution.", "5. Extract the product with diethyl ether and dry the organic layer with anhydrous sodium sulfate.", "Step 3: Elimination of hydrogen bromide", "1. Dissolve the brominated product in anhydrous methanol.", "2. Add sodium hydroxide solution dropwise to the solution with stirring until the pH reaches 10-11.", "3. Allow the mixture to stir for 2-3 hours at room temperature.", "4. Extract the product with diethyl ether and dry the organic layer with anhydrous sodium sulfate.", "5. Distill the solution to obtain pure 1-bromo-3-methylidenecyclobutane." ] } | |
CAS RN |
4934-60-5 |
Product Name |
1-bromo-3-methylidenecyclobutane |
Molecular Formula |
C5H7Br |
Molecular Weight |
147 |
Purity |
95 |
Origin of Product |
United States |
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